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Compound of Interest

Compound Name: omega-Muricholic acid

Cat. No.: B108487 Get Quote

Application Note: Quantification of ω-Muricholic
Acid
Introduction
Omega-Muricholic acid (ω-MCA) is a secondary bile acid predominantly found in mice.[1][2]

[3] It is formed from the enzymatic conversion of β-muricholic acid by intestinal

microorganisms.[1][3] As a key signaling molecule in metabolic regulation, the accurate

quantification of ω-MCA in biological matrices is crucial for researchers in metabolic disease,

liver function, and drug development. This document provides a detailed protocol for the

quantification of ω-MCA using Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS), a highly sensitive and specific analytical technique.[4][5]

Analytical Standards
The use of high-purity, certified reference materials is fundamental for accurate quantification.

Both unlabeled and stable isotope-labeled standards for ω-Muricholic acid are commercially

available and essential for calibration and as internal standards to correct for matrix effects and

procedural losses.

Table 1: Analytical Standards for ω-Muricholic Acid Quantification
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Compound
Name

Type
Supplier
Examples

CAS
Number

Molecular
Formula

Molecular
Weight

ω-Muricholic

Acid

Unlabeled

Standard

Cambridge

Isotope

Laboratories,

Cayman

Chemical[1]

[6]

6830-03-1[1]

[6]
C₂₄H₄₀O₅

408.57 g/mol

[6]

ω-Muricholic

Acid-d₅

Isotope-

Labeled

Internal

Standard

Eurisotop[7] N/A C₂₄H₃₅D₅O₅
413.60 g/mol

[7]

UPLC-MS/MS Method Overview
The quantification of bile acids is challenging due to the presence of structural isomers.[8]

UPLC-MS/MS provides the necessary sensitivity, specificity, and chromatographic resolution to

differentiate and accurately measure ω-MCA in complex biological samples.[9][10] The method

involves sample preparation to extract the analyte, chromatographic separation on a reversed-

phase column, and detection by a tandem mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

Workflow for ω-MCA Quantification
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Start

Aliquot Sample
(e.g., 50 µL Plasma)

Add Internal Standard
(ω-MCA-d₅)
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(Protein Precipitation)

Vortex (10 min)

Centrifuge
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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